Cas no 1798485-41-2 (5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide)

• Product Name: 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide
• CAS No: 1798485-41-2
• MF: C₁₅H₁₉N₃O₂S₂
• MW: 337.460260629654
• CID: 5375175
• Update Time: 2025-09-24

5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide

• Inchi： 1S/C15H19N3O2S2/c1-2-13-6-7-15(21-13)22(19,20)17-12-8-10-18(11-12)14-5-3-4-9-16-14/h3-7,9,12,17H,2,8,10-11H2,1H3
• InChI Key： GNBVXXGJSOZKTI-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CC=C3)C2)(=O)=O)SC(CC)=CC=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.5±60.0 °C(Predicted)
• pka: 10.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide

Introduction to 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide (CAS No. 1798485-41-2)

5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide, a compound with the chemical identifier CAS No. 1798485-41-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this sulfonamide derivative is characterized by its intricate arrangement of heterocyclic rings, which contributes to its unique pharmacological properties.

The molecular structure of 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide consists of a thiophene ring substituted with a sulfonamide group, further functionalized with ethyl and pyrrolidinyl moieties. This configuration is crucial for its interaction with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The presence of the pyridinyl group enhances the compound's solubility and bioavailability, which are critical factors for its potential therapeutic applications.

In recent years, there has been a growing emphasis on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have shown efficacy in treating a variety of diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The specific arrangement of atoms in 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide allows it to interact with biological targets in a highly selective manner, minimizing off-target effects and improving overall therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous pathological conditions, and inhibiting key inflammatory pathways has become a major focus in drug discovery. Preclinical studies have demonstrated that derivatives of sulfonamides can modulate inflammatory responses by inhibiting the activity of enzymes such as COX-2 and LOX-5. The structural features of 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide make it a promising candidate for further investigation in this area.

Additionally, this compound has shown promise as an antimicrobial agent. The sulfonamide moiety is well-known for its ability to disrupt bacterial cell wall synthesis, making it effective against a wide range of Gram-positive and Gram-negative bacteria. Recent research has also highlighted the role of thiophene derivatives in enhancing antimicrobial activity. The combination of these structural elements in 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide could lead to the development of new antibiotics with improved efficacy and reduced resistance profiles.

The synthesis and characterization of 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide have been subjects of detailed investigation in synthetic chemistry labs. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as multi-step organic synthesis, including cross-coupling reactions and palladium catalysis, have been utilized to construct the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated during preclinical development. Preliminary studies suggest that 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide exhibits favorable pharmacokinetic profiles, with reasonable bioavailability and moderate metabolic clearance rates.

In conclusion, 5-Ethyl-N-[1-(2-pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential as an anti-inflammatory and antimicrobial agent makes it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this sulfonamide derivative will play an increasingly important role in the discovery and development of new therapeutics.